cis-8,11,14-Eicosatrienoic Acid Ethyl Ester
cis-8,11,14-Eicosatrienoic Acid Ethyl Ester
Dihomo-γ-linolenic acid (DGLA) is a metabolite produced by chain elongation of the essential fatty acid γ-linolenic acid. Ethyl DGLA is an esterified version of the free acid which is less water soluble, but more amenable for the formulation of DGLA-containing diets and dietary supplements. DGLA has been advanced as a possible treatment for various inflammatory disorders. Evening primrose oil is a DGLA-rich nutraceutical which has been advocated for such uses.
Brand Name:
Vulcanchem
CAS No.:
55968-21-3
VCID:
VC0153962
InChI:
InChI=1S/C22H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15H,3-7,10,13,16-21H2,1-2H3/b9-8-,12-11-,15-14-
SMILES:
CCCCCC=CCC=CCC=CCCCCCCC(=O)OCC
Molecular Formula:
C22H38O2
Molecular Weight:
334.5 g/mol
cis-8,11,14-Eicosatrienoic Acid Ethyl Ester
CAS No.: 55968-21-3
Reference Standards
VCID: VC0153962
Molecular Formula: C22H38O2
Molecular Weight: 334.5 g/mol
| CAS No. | 55968-21-3 |
|---|---|
| Product Name | cis-8,11,14-Eicosatrienoic Acid Ethyl Ester |
| Molecular Formula | C22H38O2 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | ethyl (8Z,11Z,14Z)-icosa-8,11,14-trienoate |
| Standard InChI | InChI=1S/C22H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h8-9,11-12,14-15H,3-7,10,13,16-21H2,1-2H3/b9-8-,12-11-,15-14- |
| Standard InChIKey | XJXHWCQMUAZGAN-ORZIMQNZSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\CCCCCCC(=O)OCC |
| SMILES | CCCCCC=CCC=CCC=CCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCC=CCC=CCC=CCCCCCCC(=O)OCC |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | Dihomo-γ-linolenic acid (DGLA) is a metabolite produced by chain elongation of the essential fatty acid γ-linolenic acid. Ethyl DGLA is an esterified version of the free acid which is less water soluble, but more amenable for the formulation of DGLA-containing diets and dietary supplements. DGLA has been advanced as a possible treatment for various inflammatory disorders. Evening primrose oil is a DGLA-rich nutraceutical which has been advocated for such uses. |
| Synonyms | (8Z,11Z,14Z)-8,11,14-Eicosatrienoic Acid Ethyl Ester; (Z,Z,Z)-8,11,14-Eicosatrienoic Acid Ethyl Ester; Dihomo-γ-linolenate Ethyl Ester; Ethyl Dihomo-γ-linolenate; Ro 12-1990 |
| PubChem Compound | 6443558 |
| Last Modified | Nov 11 2021 |
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